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Compound of Interest

Compound Name: alpha-Irone

Cat. No.: B1206951 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical

properties of alpha-Irone, a significant ketone in fragrance chemistry. The document details its

structural characteristics, isomeric forms, and key physical and chemical data. Furthermore, it

outlines experimental methodologies for the determination of these properties and illustrates

the relevant biological signaling pathway.

Physicochemical Properties of alpha-Irone
alpha-Irone is a natural organic compound classified as a monoterpenoid, primarily recognized

for its characteristic floral, violet-like aroma.[1] It is a key component in high-end perfumery,

particularly in creating orris and violet fragrances.[2][3][4] The following table summarizes its

key physicochemical properties.
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Property Value Source(s)

Molecular Formula C₁₄H₂₂O [2][5][6]

Molecular Weight 206.32 g/mol [7][8][9]

Appearance Colorless to pale yellow liquid [1][5][6][10]

Boiling Point

110-112 °C at 3.00 mm Hg;

~280-295 °C at 760 mm Hg

(est.)

[7][11][12]

Melting Point < 25 °C [7][13]

Density 0.932-0.939 g/mL at 20-25 °C [5][7][8][11][14]

Refractive Index 1.497-1.503 at 20 °C [5][7][11]

Solubility

Insoluble in water; Soluble in

alcohol and other organic

solvents.[1][10] Water solubility

is approximately 110 mg/L at

20 °C.[7][11]

Vapor Pressure 0.004 mmHg at 25 °C (est.) [11]

Flash Point > 100 °C (212 °F) [10][11]

logP (o/w) 3.8 - 4.4 [5][6][13]

Chirality and Isomerism
alpha-Irone is a chiral molecule, and its different stereoisomers can exhibit varying olfactory

properties.[1][15] The term "irone" encompasses several isomers, including alpha-, beta-, and

gamma-irone, which differ in the position of the double bond within the cyclohexene ring.[5]

Furthermore, alpha- and gamma-irone can exist as cis- and trans- diastereomers, each with a

corresponding enantiomer.[14] Commercial alpha-Irone is often a mixture of these isomers.

[14] The specific stereochemistry of the isomers has been determined using techniques such

as X-ray crystallography and nuclear magnetic resonance spectroscopy.[14]
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Figure 1. Isomeric relationships of Irone.
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Experimental Protocols
Detailed experimental protocols for the determination of physicochemical properties are crucial

for reproducible research. The following sections outline standard methodologies that can be

applied to alpha-Irone.

Workflow for Physicochemical Characterization
The characterization of alpha-Irone involves a series of analytical techniques to determine its

properties and purity.

Sample Preparation

Property Determination Structural & Purity Analysis

alpha-Irone Sample

Purification (e.g., Distillation/Chromatography)

Boiling Point Determination Density Measurement Refractive Index Measurement Solubility Testing GC-MS Analysis NMR Spectroscopy IR Spectroscopy Chiral HPLC

Comprehensive Physicochemical Profile

Click to download full resolution via product page

Figure 2. Experimental workflow for characterization.

Boiling Point Determination (Thiele Tube Method)

The boiling point can be determined using a Thiele tube, which allows for uniform heating of a

liquid sample.[1]
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Apparatus Setup: A small amount of alpha-Irone is placed in a fusion tube. A capillary tube,

sealed at one end, is inverted and placed in the fusion tube. The fusion tube is then attached

to a thermometer.

Heating: The assembly is immersed in a Thiele tube containing a high-boiling point liquid

(e.g., mineral oil). The side arm of the Thiele tube is gently heated.

Observation: As the temperature rises, a stream of bubbles will emerge from the open end of

the capillary tube. The heating is then discontinued.

Measurement: The temperature at which the liquid just begins to enter the capillary tube

upon cooling is recorded as the boiling point.[1]

Density Measurement

Density can be measured using a pycnometer or a hydrometer for a precise determination.

Pycnometer Method: A pycnometer of a known volume is weighed empty and then filled with

the alpha-Irone sample. The pycnometer is then weighed again. The density is calculated by

dividing the mass of the sample by the volume of the pycnometer.

Hydrometer Method: A hydrometer is gently placed into a graduated cylinder containing

alpha-Irone. The density is read directly from the scale on the hydrometer at the point where

the liquid surface meets the stem.

Refractive Index Measurement

An Abbe refractometer is commonly used to measure the refractive index of liquids.[16]

Calibration: The refractometer is calibrated using a standard liquid with a known refractive

index.

Sample Application: A few drops of alpha-Irone are placed on the prism of the refractometer.

Measurement: The instrument is adjusted to bring the dividing line between the light and

dark fields into focus and on the crosshairs of the eyepiece. The refractive index is then read

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 10 Tech Support

https://www.benchchem.com/product/b1206951?utm_src=pdf-body
https://iris.cnr.it/retrieve/c3f901c7-e076-414d-977c-8f293b4fa302/prod_17615-doc_24860.pdf
https://www.benchchem.com/product/b1206951?utm_src=pdf-body
https://www.benchchem.com/product/b1206951?utm_src=pdf-body
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_(Morsch_et_al.)/19%3A_Aldehydes_and_Ketones-_Nucleophilic_Addition_Reactions/19.14%3A_Spectroscopy_of_Aldehydes_and_Ketones
https://www.benchchem.com/product/b1206951?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1206951?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


from the instrument's scale.[15] The measurement is typically performed at a standard

temperature, such as 20°C, as refractive index is temperature-dependent.

Solubility Testing

The solubility of alpha-Irone in various solvents can be determined by the following procedure:

Sample Preparation: A known mass of alpha-Irone is added to a specific volume of the

solvent in a test tube or vial.

Mixing: The mixture is agitated, for instance by vortexing or sonication, to facilitate

dissolution.[12]

Observation: The solution is visually inspected for the presence of undissolved solute. If the

solute completely dissolves, it is considered soluble at that concentration.

Quantitative Analysis: For a more precise measurement, the concentration of the dissolved

alpha-Irone in the saturated solution can be determined using techniques like UV-Vis

spectroscopy or chromatography.

Spectroscopic and Chromatographic Analysis

Gas Chromatography-Mass Spectrometry (GC-MS): This technique is used to separate and

identify the components of a mixture. For the analysis of irone isomers, a typical GC-MS

protocol would involve:

Column: A capillary column suitable for separating volatile organic compounds, such as a

BPX5 column (30 m x 0.25 mm ID, 0.25 µm film thickness).[11]

Carrier Gas: Helium at a constant flow rate.[5][11]

Temperature Program: An initial temperature of around 50°C, held for a few minutes,

followed by a ramp up to a final temperature of 260-270°C.[5][11]

Injection: Split injection mode is commonly used.[5][11]

Detection: A mass spectrometer is used as the detector to identify the individual isomers

based on their mass spectra.[5][11]
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Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectroscopy are

powerful tools for elucidating the molecular structure of alpha-Irone and its isomers.[6][17]

The chemical shifts, integration of signals, and coupling patterns provide detailed information

about the connectivity of atoms.[17]

Infrared (IR) Spectroscopy: IR spectroscopy is used to identify the functional groups present

in a molecule.[18] For alpha-Irone, a strong absorption band in the region of 1660-1770

cm⁻¹ would indicate the presence of the carbonyl (C=O) group of the ketone.[16]

Chiral High-Performance Liquid Chromatography (HPLC): To separate the enantiomers of

alpha-Irone, chiral HPLC is employed.[6][10] This technique uses a chiral stationary phase

(CSP) that interacts differently with each enantiomer, leading to their separation.[10][19] The

choice of the CSP and the mobile phase is critical for achieving good resolution.

Olfactory Signaling Pathway
The sense of smell is initiated by the interaction of odorant molecules with olfactory receptors

(ORs) located on the cilia of olfactory sensory neurons in the nasal epithelium.[20][21] These

receptors are G-protein coupled receptors (GPCRs).[18][20] While the specific receptor for

alpha-Irone is not definitively identified in the provided search results, the general mechanism

of olfactory signal transduction is well-established.

Upon binding of an odorant molecule like alpha-Irone to its specific OR, the receptor

undergoes a conformational change.[4] This change activates an associated G-protein,

specifically the olfactory G-protein (G_olf).[21] The activated alpha subunit of G_olf then

stimulates adenylyl cyclase, an enzyme that catalyzes the conversion of ATP to cyclic AMP

(cAMP).[8][13][21] The resulting increase in intracellular cAMP concentration opens cyclic

nucleotide-gated (CNG) ion channels, leading to an influx of Na⁺ and Ca²⁺ ions.[9][21][22] This

influx depolarizes the olfactory sensory neuron, generating an action potential that is

transmitted to the olfactory bulb in the brain for further processing.[21]
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Figure 3. General olfactory signaling pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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